Cas no 7408-81-3 (12-(Methylamino)dodecanoic Acid)

12-(Methylamino)dodecanoic Acid Properties

Names and Identifiers

• Dodecanoic acid,12-(methylamino)-
• 12-(Methylamino)dodecanoic acid
• 12-(Methylamino)Lauric Acid
• EINECS 231-017-3
• DTXSID00224986
• Dodecanoic acid, 12-(methylamino)-
• XTXRYZLZPWMJBM-UHFFFAOYSA-N
• FT-0710402
• NS00037593
• 12-Methylaminolauric acid
• 7408-81-3
• 12-(Methylamino)dodecanoic acid #
• UNII-KV2EQP9G87
• 12-(METHYLAMINO)DODECANOICACID
• SCHEMBL6047707
• KV2EQP9G87
• 12-(Methylamino)dodecanoic acid, >=98.0% (NT)
• DTXCID30147477
• +Expand

• MDL： MFCD00042652
• InChIKey： XTXRYZLZPWMJBM-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H27NO2/c1-14-12-10-8-6-4-2-3-5-7-9-11-13(15)16/h14H,2-12H2,1H3,(H,15,16)
• SMILES： CNCCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 229.20431
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 12
• Monoisotopic Mass: 229.204
• Heavy Atom Count: 16
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3A^2

Experimental Properties

• PSA: 49.33
• Refractive Index: 1.459
• Boiling Point: 349.1°C at 760 mmHg
• Melting Point: 139-143 °C
• Flash Point: 164.9°C
• Solubility: methanol: 50 mg/mL, clear
• Density: 0.93